Cas no 1822474-47-4 (N-Fmoc-3-chloro-D-alanine)
N-Fmoc-3-chloro-D-alanine Chemical and Physical Properties
Names and Identifiers
-
- 1822474-47-4
- N-Fmoc-3-chloro-D-alanine
- EN300-12644837
- 3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
-
- Inchi: 1S/C18H16ClNO4/c19-9-16(17(21)22)20-18(23)24-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2,(H,20,23)(H,21,22)
- InChI Key: NICWPULFDZCIBU-UHFFFAOYSA-N
- SMILES: ClCC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 345.0767857g/mol
- Monoisotopic Mass: 345.0767857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.6Ų
N-Fmoc-3-chloro-D-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12644837-0.05g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 0.05g |
$1020.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-0.1g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 0.1g |
$1068.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-0.25g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 0.25g |
$1117.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-0.5g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 0.5g |
$1165.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-1.0g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-2.5g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 2.5g |
$2379.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-5.0g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 5g |
$3520.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-10.0g |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 10g |
$5221.0 | 2023-05-24 | ||
| Enamine | EN300-12644837-50mg |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 50mg |
$1104.0 | 2023-10-02 | ||
| Enamine | EN300-12644837-100mg |
3-chloro-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
1822474-47-4 | 100mg |
$1157.0 | 2023-10-02 |
N-Fmoc-3-chloro-D-alanine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-Fmoc-3-chloro-D-alanine
N-Fmoc-3-chloro-D-alanine (CAS No. 1822474-47-4): A Key Intermediate in Modern Peptide Synthesis and Therapeutic Development
The compound N-Fmoc-3-chloro-D-alanine (CAS No. 1822474-47-4) represents a significant advancement in the field of peptide chemistry, serving as a crucial intermediate in the synthesis of complex peptides and peptidomimetics. Its unique structural features, characterized by the presence of an N-Fmoc (fluorenylmethyloxycarbonyl) protecting group and a 3-chloro-D-alanine moiety, make it particularly valuable for applications in pharmaceutical research and biotechnology.
In recent years, the demand for high-quality peptide-based therapeutics has surged, driven by their unparalleled specificity and efficacy in targeting various biological pathways. Among the myriad of building blocks used in peptide synthesis, N-Fmoc-3-chloro-D-alanine stands out due to its ability to enhance the efficiency and yield of peptide coupling reactions. The N-Fmoc group is a widely employed protecting group in solid-phase peptide synthesis (SPPS), facilitating selective amide bond formation while minimizing side reactions. Meanwhile, the 3-chloro-D-alanine residue introduces a chiral center with unique chemical properties, enabling the construction of enantiomerically pure peptides that are essential for drug development.
The significance of N-Fmoc-3-chloro-D-alanine is further underscored by its applications in the design of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. These peptidomimetics have shown promise in treating a range of diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have highlighted the potential of peptidomimetics derived from 3-chloro-D-alanine in inhibiting protein-protein interactions critical to disease pathogenesis. The incorporation of this building block into synthetic peptides has enabled researchers to fine-tune molecular recognition events, leading to more effective therapeutic candidates.
The chemical properties of N-Fmoc-3-chloro-D-alanine make it particularly well-suited for use in SPPS, a cornerstone technique in modern peptide synthesis. The N-Fmoc group undergoes facile deprotection under mild acidic conditions, allowing for stepwise elongation of the peptide chain with high fidelity. Additionally, the presence of the chloro substituent on the D-alanine residue imparts enhanced reactivity and stability, which are critical for maintaining structural integrity during synthesis. These attributes have made it a preferred choice for researchers aiming to construct complex peptides with high precision.
In the realm of drug discovery, N-Fmoc-3-chloro-D-alanine has found utility in the development of targeted therapies that leverage peptide-based scaffolds. For example, studies have demonstrated its role in creating cyclic peptides that exhibit potent binding affinity to specific protein targets. Such cyclic peptides often exhibit improved metabolic stability and reduced immunogenicity compared to their linear counterparts, making them attractive candidates for clinical translation. The versatility of N-Fmoc-3-chloro-D-alanine in constructing diverse peptide architectures underscores its importance as a synthetic tool.
The growing interest in peptide therapeutics has also spurred innovation in synthetic methodologies, with researchers exploring novel strategies to enhance peptide synthesis efficiency. Among these advancements, the use of modified protecting groups like N-Fmoc has been instrumental in overcoming traditional limitations associated with peptide bond formation. The ability to perform multiple coupling steps on solid support while maintaining high yields and purity has revolutionized peptide chemistry. In this context, N-Fmoc-3-chloro-D-alanine has emerged as a workhorse building block, enabling the rapid assembly of complex peptidic molecules.
1822474-47-4 (N-Fmoc-3-chloro-D-alanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)